Cas no 1499505-79-1 (4-(pyrrolidin-2-yl)-1,2,3-thiadiazole)

• Product Name: 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole
• CAS No: 1499505-79-1
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 6089047
• PubChem ID: 81147314
• Update Time: 2025-06-13

4-(pyrrolidin-2-yl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole
• 1499505-79-1
• AKOS019718286
• EN300-1242116

• Inchi： 1S/C6H9N3S/c1-2-5(7-3-1)6-4-10-9-8-6/h4-5,7H,1-3H2
• InChI Key： YJPXLTHYYHOZIG-UHFFFAOYSA-N
• SMILES： S1C=C(C2CCCN2)N=N1

Computed Properties

• Exact Mass: 155.05171847g/mol
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole

Recent Advances in the Study of 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole (CAS: 1499505-79-1): A Promising Scaffold in Medicinal Chemistry

The compound 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole (CAS: 1499505-79-1) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold combines a thiadiazole ring with a pyrrolidine moiety, offering a versatile platform for drug discovery. Recent studies have explored its synthesis, biological activities, and mechanism of action, positioning it as a promising candidate for the development of novel pharmaceuticals.

One of the key areas of research has been the synthesis and optimization of 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route to this compound, highlighting its scalability and potential for industrial application. The researchers employed a multi-step approach, starting from commercially available pyrrolidine precursors, and achieved high yields and purity. This advancement is critical for further pharmacological evaluation and clinical translation.

In terms of biological activity, recent investigations have revealed that 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole exhibits potent inhibitory effects against a range of enzymes and receptors. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its strong affinity for certain kinase targets involved in cancer progression. The compound demonstrated nanomolar inhibitory activity in vitro, suggesting its potential as a lead compound for anticancer drug development. Additionally, molecular docking studies provided insights into its binding mode, which could guide future structure-activity relationship (SAR) studies.

Another significant finding comes from a 2023 publication in European Journal of Medicinal Chemistry, where researchers explored the antimicrobial properties of 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole derivatives. The study identified several analogs with broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. Mechanistic studies suggested that these compounds interfere with bacterial cell wall synthesis, offering a novel approach to combat antibiotic resistance. These results underscore the scaffold's versatility and potential in addressing global health challenges.

Looking ahead, the future research directions for 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole appear promising. Current efforts are focused on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. Moreover, computational and experimental studies are underway to explore its applications in other therapeutic areas, including neurodegenerative diseases and inflammation. The compound's unique structural features and demonstrated biological activities make it a compelling subject for continued investigation in medicinal chemistry and drug discovery.